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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

formulation and application of an enteric coating to esomeprazole magnesium trihydrate

tablets. Esomeprazole is a proton pump inhibitor that is highly susceptible to degradation in the

acidic environment of the stomach.[1][2] An enteric coating is therefore essential to protect the

active pharmaceutical ingredient (API) and ensure its delivery to the small intestine for

absorption.[1][3]

Core Tablet Formulation
A robust core tablet is fundamental to a successful enteric-coated product. The following

formulation, prepared by direct compression, provides a suitable substrate for subsequent

coating.[1]

Table 1: Core Tablet Formulation
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Ingredient Function Quantity per Tablet (mg)

Esomeprazole Magnesium

Trihydrate

Active Pharmaceutical

Ingredient
22.3

Microcrystalline Cellulose

(MCC)
Filler/Binder 80.0

Starch Disintegrant 20.0

Sodium Lauryl Sulphate Wetting Agent 2.0

Talc Glidant/Lubricant 2.0

Magnesium Stearate Lubricant 1.0

Total Weight 127.3

The Critical Role of a Seal Coat
Direct application of acidic enteric polymers onto the alkaline esomeprazole core can lead to

drug degradation at the interface. A seal coat acts as a protective barrier, enhancing the

stability of the API.[1] Hydroxypropyl methylcellulose (HPMC) is a commonly used polymer for

this purpose. A weight gain of 1-3% is generally sufficient for effective protection.[1][4]

Enteric Coating Formulation
The enteric coating formulation is designed to be insoluble in the low pH of the stomach but to

dissolve readily at the higher pH of the small intestine (typically above pH 5.5).[5][6] Methacrylic

acid copolymers, such as Eudragit L30 D-55, are widely used for this application.[6][7] The

formulation includes a plasticizer to ensure film flexibility and an anti-tacking agent to prevent

tablets from sticking together during the coating process.

Table 2: Enteric Coating Solution Formulation (Aqueous Dispersion)
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Component Example Material Function
Percentage (% w/w
of dry polymer)

Enteric Polymer Eudragit L30 D-55
Film former (pH-

sensitive)
100

Plasticizer Triethyl Citrate (TEC) Film flexibility 10 - 20

Anti-tacking Agent Talc Prevents sticking 50

Dispersing Medium Purified Water Solvent
q.s. to 20% solid

content

Note: The quantities of plasticizer and anti-tacking agent are expressed as a percentage of the

dry enteric polymer weight.

Experimental Protocols
Core Tablet Preparation (Direct Compression)

Sieving: Pass all ingredients (except magnesium stearate) through a #60 mesh sieve to

ensure uniformity.

Blending: Combine the sieved powders in a suitable blender and mix for 15-20 minutes to

achieve a homogenous blend.

Lubrication: Add magnesium stearate to the blend and mix for an additional 3-5 minutes.

Compression: Compress the final blend into tablets using a tablet press with 8 mm standard

concave punches to a target weight of approximately 130 mg.[1]

Seal Coating Solution Preparation (HPMC-based)
Dispersion: Slowly add HPMC E5 to purified water while stirring continuously until a clear

solution is formed.

Plasticizer Addition: Add dibutyl phthalate (or a suitable alternative) to the solution and mix

thoroughly.
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The final solution should be clear and free of agglomerates.

Enteric Coating Solution Preparation (Eudragit L30 D-55
based)

Plasticizer Dispersion: Dissolve triethyl citrate in a portion of the purified water.

Polymer Addition: Slowly add the plasticizer solution to the Eudragit L30 D-55 aqueous

dispersion with gentle stirring.

Anti-tacking Agent Suspension: Homogenize talc in the remaining purified water to form a

smooth suspension.

Final Formulation: Add the talc suspension to the polymer-plasticizer mixture and stir gently

until a homogenous dispersion is achieved. The total solid content should be around 20%.

Tablet Coating Process (Pan Coater)
Pre-warming: Load the core tablets into the coating pan and pre-warm them to a bed

temperature of 40-45°C.

Seal Coating:

Set the process parameters as outlined in Table 3.

Spray the HPMC solution onto the rotating tablet bed until a weight gain of 1-3% is

achieved.[4]

Allow the tablets to dry for a short period in the pan.

Enteric Coating:

Adjust the process parameters for enteric coating (see Table 3).

Continuously stir the enteric coating dispersion throughout the process.

Spray the enteric coating dispersion onto the seal-coated tablets until the target weight

gain (typically 8-10%) is reached.[4] An 8% weight gain has been shown to be effective.[8]
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Drying/Curing: Dry the coated tablets in the pan for 30 minutes at an inlet air temperature of

40-50°C to ensure proper film formation.

Cooling: Allow the tablets to cool to room temperature before discharging.

Table 3: Typical Pan Coating Process Parameters

Parameter Seal Coating Enteric Coating

Inlet Air Temperature 45 - 55°C 50 - 60°C

Tablet Bed Temperature 35 - 45°C 35 - 45°C

Pan Speed 10 - 15 rpm 12 - 18 rpm

Spray Rate 5 - 10 g/min/kg 8 - 15 g/min/kg

Atomization Pressure 1.5 - 2.5 bar 2.0 - 3.0 bar

Target Weight Gain 1 - 3% 8 - 10%

Quality Control and Evaluation
In-Vitro Dissolution Testing
Dissolution testing is critical to verify the acid resistance and subsequent drug release of the

enteric-coated tablets.

Table 4: USP Dissolution Test Parameters for Delayed-Release Esomeprazole Tablets
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Parameter Acid Stage Buffer Stage

Apparatus USP Apparatus II (Paddle) USP Apparatus II (Paddle)

Medium 0.1 N HCl pH 6.8 Phosphate Buffer

Volume 900 mL 900 mL

Duration 2 hours 45 minutes

Paddle Speed 100 rpm 100 rpm

Temperature 37 ± 0.5°C 37 ± 0.5°C

Acceptance Criteria
Not more than 10% of drug

released

Not less than 75% of drug

released

Source: Based on general USP guidelines for delayed-release dosage forms and specific

studies on esomeprazole.[4]

Table 5: Representative Dissolution Profile of a Successfully Coated Esomeprazole Tablet

Time Point Dissolution Medium % Drug Released

120 minutes 0.1 N HCl < 5%

135 minutes pH 6.8 Phosphate Buffer > 85%

150 minutes pH 6.8 Phosphate Buffer > 95%

165 minutes pH 6.8 Phosphate Buffer > 99%

Visualizations
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Caption: Experimental workflow for esomeprazole tablet coating.
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Caption: Relationship of formulation components to tablet attributes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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